N~2~-(4-fluorobenzyl)-N~2~-(phenylsulfonyl)-N~1~-(2-pyridinylmethyl)glycinamide

• IUPAC Name: 2-[benzenesulfonyl-[(4-fluorophenyl)methyl]amino]-N-(pyridin-2-ylmethyl)acetamide
• InChI: InChI=1S/C21H20FN3O3S/c22-18-11-9-17(10-12-18)15-25(29(27,28)20-7-2-1-3-8-20)16-21(26)24-14-19-6-4-5-13-23-19/h1-13H,14-16H2,(H,24,26)
• InChI Key: LRHUEJBGGQFZJW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)N(CC2=CC=C(C=C2)F)CC(=O)NCC3=CC=CC=N3
• Molecular Formula: C21H20FN3O3S
• Molecular Weight: 413.5 g/mol

Description

N~2~-(4-fluorobenzyl)-N~2~-(phenylsulfonyl)-N~1~-(2-pyridinylmethyl)glycinamide is a useful research compound. Its molecular formula is C21H20FN3O3S and its molecular weight is 413.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 413.12094084 g/mol and the complexity rating of the compound is 611. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Oxidative Enantioselective α-Fluorination

N2-(4-fluorobenzyl)-N2-(phenylsulfonyl)-N1-(2-pyridinylmethyl)glycinamide's structural components play a crucial role in the oxidative enantioselective α-fluorination of aliphatic aldehydes, facilitated by N-heterocyclic carbene catalysis. This process, which utilizes N-fluorobis(phenyl)sulfonimide, enables the direct formation of C-F bonds at the α-position of simple aliphatic aldehydes, overcoming challenges like competitive difluorination and nonfluorination. The procedure yields high to excellent enantioselectivities, indicating its potential in synthesizing enantiomerically enriched fluorinated organic compounds (Fangyi Li, Zijun Wu, & Jian Wang, 2014).

Light Harvesting and Topoisomerase II Inhibition

The compound's framework has been explored in quantum mechanical studies of aromatic halogen-substituted bioactive sulfonamidobenzoxazole compounds with potential light harvesting properties. These studies aim to develop novel inhibitor molecules of Topoisomerase II enzyme as lead compounds, highlighting the compound's relevance in medicinal chemistry and photovoltaic applications (Y. Sheena Mary et al., 2019).

Novel Insecticide Development

Research has also identified N2-(4-fluorobenzyl)-N2-(phenylsulfonyl)-N1-(2-pyridinylmethyl)glycinamide derivatives as a novel class of insecticides, such as flubendiamide, exhibiting strong activity against lepidopterous pests, including resistant strains. This unique chemical structure suggests a novel mode of action, distinguishing it from commercial insecticides and highlighting its potential in integrated pest management programs (Masanori Tohnishi et al., 2005).

Sulfonylation Reagents in Organic Synthesis

The compound's structural motif has been utilized in developing new methodologies for the sulfonylation of amines, alcohols, and phenols under mild conditions. This showcases its application in synthesizing sulfonamides and sulfonic esters, offering a broad range of functional group tolerance and highlighting its utility in organic synthesis (Jing Li et al., 2018).